Cas no 58108-99-9 (2-methyl-5,7-dihydroxychromone 7-O-beta-D-glucopyranoside)

• Product Name: 2-methyl-5,7-dihydroxychromone 7-O-beta-D-glucopyranoside
• CAS No: 58108-99-9
• Molecular Formula: C₁₆H₁₈O₉
• Molecular Weight: 354.309
• CID: 2008633
• PubChem ID: 5321494

2-methyl-5,7-dihydroxychromone 7-O-beta-D-glucopyranoside Properties

Names and Identifiers

• 2-methyl-5,7-dihydroxychromone 7-O-beta-D-glucopyranoside
• 5'-hydroxy-7'-O-(beta-D-glucopyranosyl)-2'-methylchromone
• 7-beta-D-glucosyloxy-5-hydroxy-2-methylchromone
• 7-glucosyloxy-5-hydroxy-2-methylchromone
• 7-O-beta-D-glucopyranoside-2-methyl-5,7-dihydroxy-4H-1-benzopyran-4-one
• noreugenin-7-O-beta-D-glucoside
• Staphylin
• undulatoside A
• UndulatosideA
• CHEMBL2087913
• AKOS040762465
• 58108-99-9
• Undulatoside A, >=90% (LC/MS-ELSD)
• DTXSID501346913
• SCHEMBL20678163
• 5-hydroxy-2-methyl-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Undulatoside A
• CS-0149367

• InChIKey： BYYDEEAJCDGLER-YMILTQATSA-N
• Inchi： InChI=1S/C16H18O9/c1-6-2-8(18)12-9(19)3-7(4-10(12)23-6)24-16-15(22)14(21)13(20)11(5-17)25-16/h2-4,11,13-17,19-22H,5H2,1H3/t11-,13-,14+,15-,16-/m1/s1
• SMILES： CC1=CC(=O)C2=C(C=C(C=C2O1)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 354.09508215g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 354.09508215g/mol
• Heavy Atom Count: 25
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 668.6±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 248.5±25.0 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides